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Cat. No.: B10856944

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dlin-MeOH, chemically known as (6Z,9Z,28Z,312)-heptatriaconta-6,9,28,31-tetraen-19-ol, is a
crucial lipid excipient in the formulation of lipid nanoparticles (LNPs) for the delivery of nucleic
acid-based therapeutics. Its branched, unsaturated structure is fundamental to the efficacy of
these delivery systems. This technical guide provides a comprehensive overview of the
plausible synthesis pathway for Dlin-MeOH, detailing the starting materials, experimental
protocols, and expected quantitative data. The synthesis involves a Grignard reaction, a
powerful tool in organic chemistry for the formation of carbon-carbon bonds.

Introduction

The advent of mMRNA-based vaccines and therapies has underscored the critical role of
sophisticated drug delivery systems. Lipid nanoparticles have emerged as the leading platform
for nucleic acid delivery, and the constituent lipids are key to their success. Dlin-MeOH is a
tertiary alcohol lipid that, upon formulation, can be functionalized to create cationic lipids
essential for encapsulating and delivering negatively charged nucleic acids. Understanding the
synthesis of Dlin-MeOH is therefore of paramount importance for researchers and developers
in the field of nanomedicine.

Dlin-MeOH Synthesis Pathway
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The most probable synthetic route to Dlin-MeOH involves the reaction of a linoleyl Grignard
reagent with a linoleic acid ester. This approach leverages the readily available and
biocompatible linoleic acid as the primary starting material. The overall strategy is to couple two
18-carbon linoleyl chains to a central carbonyl carbon, which is then reduced to a hydroxyl

group.

Starting Materials

The synthesis of Dlin-MeOH originates from linoleic acid, an unsaturated omega-6 fatty acid.
The key precursors derived from linoleic acid are:

» Linoleyl Halide (e.g., Linoleyl Bromide): This serves as the precursor to the Grignard reagent.
 Linoleic Acid Ester (e.g., Methyl Linoleate): This acts as the electrophilic carbonyl source.

Table 1: Starting Materials and Reagents

Molecular Weight (

Compound Molecular Formula Role
g/mol )
] ] ) Ultimate Starting
Linoleic Acid C1sH3202 280.45 ]
Material
) ] Reagent for Acid
Thionyl Chloride SOCI2 118.97

Chloride Formation

Lithium Aluminium

) LiAIH4 37.95 Reducing Agent
Hydride
Phosphorus o
) i PBrs 270.69 Brominating Agent
Tribromide
] ] Formation of Grignard
Magnesium Turnings Mg 24.31
Reagent
Methyl Linoleate C19H3402 294.47 Electrophile
Diethyl Ether
(Cz2Hs)20 74.12 Solvent
(anhydrous)
Hydrochloric Acid (aq) HCI 36.46 Quenching Agent
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Synthesis Workflow

The synthesis can be broken down into three main stages:

» Preparation of Linoleyl Bromide: Conversion of linoleic acid to linoleyl alcohol, followed by
bromination.

» Formation of Linoleyl Magnesium Bromide (Grignard Reagent): Reaction of linoleyl bromide
with magnesium metal.

e Grignard Reaction and Formation of Dlin-MeOH: Reaction of the Grignard reagent with
methyl linoleate, followed by acidic workup.
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starting-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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